Cas no 2138118-92-8 (1,4-dimethyl-3-(4-methylpentan-2-yl)-1H-pyrazol-5-amine)

• Product Name: 1,4-dimethyl-3-(4-methylpentan-2-yl)-1H-pyrazol-5-amine
• CAS No: 2138118-92-8
• MF: C₁₁H₂₁N₃
• MW: 195.304542303085
• CID: 5872616
• PubChem ID: 165874098
• Update Time: 2025-06-10

1,4-dimethyl-3-(4-methylpentan-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2138118-92-8
• 1,4-dimethyl-3-(4-methylpentan-2-yl)-1H-pyrazol-5-amine
• EN300-1150087

• Inchi： 1S/C11H21N3/c1-7(2)6-8(3)10-9(4)11(12)14(5)13-10/h7-8H,6,12H2,1-5H3
• InChI Key： JQTPQGBSIIUQDX-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C)C(C(C)CC(C)C)=N1)N

Computed Properties

• Exact Mass: 195.173547683g/mol
• Monoisotopic Mass: 195.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 1,4-dimethyl-3-(4-methylpentan-2-yl)-1H-pyrazol-5-amine

Comprehensive Overview of 1,4-dimethyl-3-(4-methylpentan-2-yl)-1H-pyrazol-5-amine (CAS No. 2138118-92-8)

The compound 1,4-dimethyl-3-(4-methylpentan-2-yl)-1H-pyrazol-5-amine (CAS No. 2138118-92-8) is a specialized organic molecule with a unique structural framework. This pyrazole derivative has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Its molecular structure, characterized by a 1,4-dimethyl substitution and a 4-methylpentan-2-yl side chain, offers distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

In the context of current research trends, 1,4-dimethyl-3-(4-methylpentan-2-yl)-1H-pyrazol-5-amine is often explored for its role in drug discovery and medicinal chemistry. Researchers are particularly interested in its potential as a bioactive scaffold, given the prevalence of pyrazole-containing compounds in FDA-approved drugs. The compound's amine functionality further enhances its versatility, allowing for derivatization into a wide range of analogs with tailored biological activities.

From an industrial perspective, the demand for CAS 2138118-92-8 has risen due to its utility in high-performance materials and specialty chemicals. Its thermal stability and solubility profile make it suitable for applications in polymer additives and coating formulations. Additionally, its compatibility with green chemistry principles aligns with the growing emphasis on sustainable synthesis methods, a topic frequently searched by professionals in the field.

One of the most frequently asked questions about 1,4-dimethyl-3-(4-methylpentan-2-yl)-1H-pyrazol-5-amine revolves around its synthetic routes. The compound can be synthesized via multistep organic reactions, including condensation and cyclization techniques. Advanced methods such as microwave-assisted synthesis and catalyzed transformations have also been explored to improve yield and efficiency. These methodologies are often highlighted in academic publications and patent literature, reflecting the compound's relevance in cutting-edge research.

The spectroscopic characterization of CAS 2138118-92-8 is another area of interest. Techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to confirm its structure and purity. Such analytical data is critical for quality control in industrial settings and for ensuring reproducibility in academic studies. Researchers often search for spectral data and reference standards to validate their findings.

In the realm of computational chemistry, 1,4-dimethyl-3-(4-methylpentan-2-yl)-1H-pyrazol-5-amine has been the subject of molecular modeling studies. These investigations aim to predict its physicochemical properties, binding affinities, and reactivity patterns. The integration of machine learning and quantum chemistry tools has further expanded the scope of these analyses, making the compound a case study for modern cheminformatics approaches.

As the scientific community continues to explore the potential of pyrazole-based compounds, 1,4-dimethyl-3-(4-methylpentan-2-yl)-1H-pyrazol-5-amine remains a focal point for innovation. Its combination of structural novelty and functional diversity ensures its place in the forefront of chemical research and industrial applications. For those seeking detailed protocols or safety data, reputable chemical databases and supplier catalogs are invaluable resources.